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Abstract

c-Met-IN-19 is a potent and selective inhibitor of the c-Met receptor tyrosine kinase, a key
oncogenic driver in various human cancers. With a half-maximal inhibitory concentration (IC50)
of 1.99 nM, this small molecule presents a valuable tool for preclinical cancer research.[1]
Proper handling, solubilization, and preparation of c-Met-IN-19 are critical for obtaining
accurate and reproducible experimental results. This document provides detailed application
notes and protocols for the solubility and preparation of c-Met-IN-19 for both in vitro and in vivo
experiments.

Physicochemical Properties and Solubility

c-Met-IN-19 is an organic small molecule. Like many kinase inhibitors, it has low aqueous
solubility and requires an organic solvent for initial solubilization. The following table
summarizes the solubility profile of c-Met-IN-19.
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Solvent

Solubility

Notes

Dimethyl Sulfoxide (DMSO)

= 10 mg/mL (Estimated)

DMSO is the recommended
solvent for preparing stock
solutions. Use high-purity,
anhydrous DMSO to avoid

precipitation.

Not recommended for primary

stock solutions but can be

Ethanol Sparingly soluble )
used as a co-solvent in some
formulations.
Direct dissolution in aqueous
buffers is not feasible. Dilutions
Water / PBS Insoluble

from a DMSO stock are

required.

Note: The solubility in DMSO is an estimate based on typical small molecule kinase inhibitors.

It is recommended to perform a solubility test for precise determination.

Preparation of Stock and Working Solutions for In

Vitro Assays
Materials

e c-Met-IN-19 (e.g., MedchemExpress, Cat. No.: HY-156098)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes

o Calibrated pipettes and sterile tips

o \ortex mixer

e Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with Fetal Bovine Serum

(FBS) as required for your cell line.

© 2026 BenchChem. All rights reserved.

2/9

Tech Support


https://www.benchchem.com/product/b15136428/docs?utm_src=pdf-body#c-met-in-19-solubility-and-preparation-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Protocol for 10 mM Stock Solution in DMSO

e Weighing: Accurately weigh a small amount of c-Met-IN-19 powder in a sterile
microcentrifuge tube. For example, weigh 1 mg of the compound.

o Solvent Addition: Based on the molecular weight of c-Met-IN-19, calculate the volume of
DMSO required to achieve a 10 mM stock solution. Add the calculated volume of anhydrous
DMSO to the microcentrifuge tube containing the compound.

» Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.
Gentle warming (e.g., 37°C for 5-10 minutes) can aid in dissolution if necessary.

 Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-20°C or -80°C for long-term stability.

Preparation of Working Solutions for Cell-Based Assays

e Thawing: Thaw a single aliquot of the 10 mM c-Met-IN-19 stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations for your experiment.

o Important: To avoid precipitation, ensure that the final concentration of DMSO in the cell
culture medium is low, typically < 0.5%. For sensitive cell lines, the DMSO concentration
should be even lower (< 0.1%).

o Itis recommended to prepare intermediate dilutions in culture medium before making the
final dilutions in the assay plates.

» Control: Prepare a vehicle control containing the same final concentration of DMSO as the
highest concentration of c-Met-IN-19 used in the experiment.

Preparation of c-Met-IN-19 for In Vivo Studies

The formulation of c-Met-IN-19 for in vivo administration requires a vehicle that can safely and
effectively deliver the compound. Due to its poor aqueous solubility, a formulation using co-
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solvents and/or surfactants is often necessary.

Recommended Vehicle Formulation (Example)

A common vehicle for oral gavage administration of poorly soluble compounds consists of:

10% DMSO

40% PEG300 (Polyethylene glycol 300)

5% Tween 80

45% Saline

Protocol for In Vivo Formulation

« Initial Dissolution: Dissolve the required amount of c-Met-IN-19 in DMSO.

o Co-solvent Addition: Add PEG300 to the DMSO solution and mix thoroughly until a clear
solution is obtained.

e Surfactant Addition: Add Tween 80 to the mixture and mix well.

e Aqueous Phase: Slowly add saline to the organic mixture while vortexing to form a stable
solution or suspension.

o Administration: The formulation should be prepared fresh daily before administration to the
animals. Administer the formulation via the desired route (e.g., oral gavage).

e Dose Calculation: The dosing volume and concentration of c-Met-IN-19 should be calculated
based on the animal's body weight and the desired dose in mg/kg.

Visualization of Pathways and Workflows
c-Met Signaling Pathway

The following diagram illustrates the simplified c-Met signaling pathway, which is activated by
its ligand, Hepatocyte Growth Factor (HGF). Aberrant activation of this pathway, which c-Met-
IN-19 inhibits, can lead to cell proliferation, survival, migration, and invasion.
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Caption: Simplified c-Met Signaling Pathway.
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Experimental Workflow for In Vitro Kinase Inhibition
Assay

This diagram outlines a general workflow for determining the IC50 value of a kinase inhibitor

like c-Met-IN-19 in a cell-free biochemical assay.
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Caption: General Workflow for In Vitro Kinase Inhibition Assay.
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Safety Precautions

c-Met-IN-19 is a potent bioactive compound. Standard laboratory safety precautions should be
followed when handling this chemical. Wear appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety glasses. Handle the compound in a well-ventilated area
or a chemical fume hood. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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